Cas no 1359034-40-4 (2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]pyrazolo[1,5-a]pyrazin-4-one
- 2-(4-butoxyphenyl)-5-(2,5-dimethylbenzyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
- 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
-
- Inchi: 1S/C25H27N3O2/c1-4-5-14-30-22-10-8-20(9-11-22)23-16-24-25(29)27(12-13-28(24)26-23)17-21-15-18(2)6-7-19(21)3/h6-13,15-16H,4-5,14,17H2,1-3H3
- InChI Key: YVWIQJBPQIPHLN-UHFFFAOYSA-N
- SMILES: O(C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C2C(N(C([H])=C([H])N2N=1)C([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 601
- XLogP3: 5
- Topological Polar Surface Area: 47.4
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-3839-2μmol |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-5μmol |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-10μmol |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-20μmol |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-1mg |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-2mg |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-3mg |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-4mg |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-5mg |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-3839-10mg |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one |
1359034-40-4 | 10mg |
$79.0 | 2023-09-10 |
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
Introduction to 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one (CAS No. 1359034-40-4)
2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrazolo[1,5-a]pyrazinone class, a heterocyclic system known for its broad spectrum of pharmacological properties. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.
The chemical structure of 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one features a central pyrazolo[1,5-a]pyrazinone core, which is flanked by two distinct aromatic substituents: a 4-butoxyphenyl group at the 2-position and a 5-[(2,5-dimethylphenyl)methyl] group at the 5-position. The butoxy group introduces a hydrophobic alkyl chain that can influence solubility and membrane permeability, while the dimethylphenyl group adds bulk and potential for interactions with biological targets. This combination of structural features suggests that the compound may exhibit multiple modes of action.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such complex molecules with biological targets. Studies have indicated that the pyrazolo[1,5-a]pyrazinone scaffold is capable of engaging with various enzymes and receptors involved in inflammatory pathways, making it a valuable scaffold for developing anti-inflammatory agents. The specific substitution pattern in 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one further enhances its potential by fine-tuning electronic and steric properties for optimal binding.
In vitro studies have begun to explore the biological activity of this compound across multiple therapeutic areas. Initial experiments suggest that it may possess anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. The butoxyphenyl moiety has been shown to interact with fatty acid amide hydrolase (FAAH), an enzyme involved in the degradation of endocannabinoids, which could be relevant for treating neurological disorders. Additionally, the dimethylphenyl group may contribute to interactions with serotonergic receptors, opening avenues for potential applications in mood disorders.
The synthesis of 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one presents unique challenges due to its complex architecture. Multi-step synthetic routes involving condensation reactions, functional group transformations, and regioselective substitutions are typically employed. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been utilized to construct the aromatic rings efficiently. The optimization of reaction conditions is crucial to achieving high yields and purity levels required for pharmaceutical applications.
As research continues to uncover new therapeutic targets and mechanisms, compounds like 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one are expected to play a significant role in drug discovery pipelines. The integration of experimental data with computational predictions will be essential in validating their potential and guiding further development. Collaborative efforts between synthetic chemists and biologists will be instrumental in translating these promising leads into viable therapeutic agents.
The regulatory landscape for novel pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before clinical translation. Preclinical studies focusing on pharmacokinetics, toxicity profiles, and mechanism-of-action will be critical in determining the feasibility of advancing 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one into human trials. Regulatory agencies emphasize comprehensive characterization of chemical structures to prevent any unintended effects or interactions.
Future directions in research may include exploring derivatives of this compound with modified substitution patterns to enhance potency or selectivity. Structure-activity relationship (SAR) studies will be pivotal in identifying key structural determinants responsible for biological activity. Additionally, exploring alternative synthetic routes could improve scalability and cost-efficiency for large-scale production.
The versatility of the pyrazolo[1,5-a]pyrazinone scaffold makes it an attractive platform for medicinal chemists seeking innovative drug candidates. By leveraging computational tools and interdisciplinary approaches, 2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1, 503a] py razin - 40 - 43 one holds promise as a precursor for next-generation therapeutics targeting diverse diseases.
1359034-40-4 (2-(4-butoxyphenyl)-5-[(2,5-dimethylphenyl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)